Perseal G
Overview
Description
Perseal G is a natural product found in Ocotea porosa with data available.
Scientific Research Applications
Cytotoxic Neolignans and Butanolides
Perseal G, a known neolignan isolated from Machilus obovatifolia, has been studied for its cytotoxic properties. Research has shown that such compounds, including this compound, exhibit cytotoxic activities against various cancer cell lines, indicating potential applications in cancer therapy (Tsai, Chen, Duh, & Chen, 2001).
Removal of Cationic Dye from Wastewaters
Activated carbon derived from Persea species, such as this compound, has been explored as a material for the removal of dyes from wastewater. This application capitalizes on its adsorptive properties, demonstrating its potential in environmental remediation and waste management (Regti, Laamari, Stiriba, & El Haddad, 2017).
Metabolic Profiling of Avocado Varieties
Research involving this compound includes the quantitative characterization of metabolites in Persea americana (avocado). Understanding the metabolic profile of such plants is crucial in agricultural sciences and food research, aiding in the selection and cultivation of varieties with desired traits (Hurtado-Fernández, Pacchiarotta, Mayboroda, Fernandez-Gutiérrez, & Carrasco-Pancorbo, 2014).
Pesticide Analysis in Avocado
This compound is part of studies concerning the analysis of pesticides in avocado. Such research is vital in ensuring food safety and understanding the impact of agricultural practices on food products (Chamkasem, Ollis, Harmon, Lee, & Mercer, 2013).
Bioactive Metabolites and Their Properties
Investigations into this compound also extend to understanding the bioactive metabolites of Persea americana and their properties, such as analgesic, anti-inflammatory, antipyretic, and antihyperglycemic effects. This research is significant in pharmaceutical sciences for developing new treatments and understanding plant-based medicine (Mahmoud, Samy, Wanas, & Kamel, 2021).
Properties
Molecular Formula |
C18H16O5 |
|---|---|
Molecular Weight |
312.3 g/mol |
IUPAC Name |
(2S,3S)-2-(1,3-benzodioxol-5-yl)-7-methoxy-3-methyl-2,3-dihydro-1-benzofuran-5-carbaldehyde |
InChI |
InChI=1S/C18H16O5/c1-10-13-5-11(8-19)6-16(20-2)18(13)23-17(10)12-3-4-14-15(7-12)22-9-21-14/h3-8,10,17H,9H2,1-2H3/t10-,17-/m0/s1 |
InChI Key |
YCQBSXRADODLES-BTDLBPIBSA-N |
Isomeric SMILES |
C[C@@H]1[C@H](OC2=C1C=C(C=C2OC)C=O)C3=CC4=C(C=C3)OCO4 |
Canonical SMILES |
CC1C(OC2=C1C=C(C=C2OC)C=O)C3=CC4=C(C=C3)OCO4 |
synonyms |
perseal G |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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